Cas no 924868-99-5 (Ethyl 2-(3,4-Dimethoxyphenyl)-4-hydroxy-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-(3,4-Dimethoxyphenyl)-4-hydroxy-1,3-thiazole-5-carboxylate
• CAS No: 924868-99-5
• MF: C₁₄H₁₅NO₅S
• MW: 309.337602853775
• MDL: MFCD08444004
• CID: 1067210
• PubChem ID: 135698691
• Update Time: 2025-04-20

Ethyl 2-(3,4-Dimethoxyphenyl)-4-hydroxy-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-[(6-Chloro-3-pyridinyl)methyl]dihydro-1H-pyrrole-2,5-dione
• Ethyl 2-(3,4-dimethoxyphenyl)-4-hydroxy-1,3-thiazole-5-carboxylate
• DTXSID60594738
• AKOS005072246
• DA-0722
• Ethyl2-(3,4-dimethoxyphenyl)-4-hydroxythiazole-5-carboxylate
• 924868-99-5
• Ethyl 2-(3,4-dimethoxyphenyl)-4-hydroxythiazole-5-carboxylate
• ZLB86899
• J-520597
• MFCD08444004
• (5E)-2-(3,4-Dimethoxyphenyl)-5-[ethoxy(hydroxy)methylidene]-1,3-thiazol-4(5H)-one
• Ethyl 2-(3,4-Dimethoxyphenyl)-4-hydroxy-1,3-thiazole-5-carboxylate

• MDL： MFCD08444004
• Inchi： 1S/C14H15NO5S/c1-4-20-14(17)11-12(16)15-13(21-11)8-5-6-9(18-2)10(7-8)19-3/h5-7,16H,4H2,1-3H3
• InChI Key： ROHANHYAOAFXAH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(N=C1C1C=CC(=C(C=1)OC)OC)O

Computed Properties

• Exact Mass: 309.06709375g/mol
• Monoisotopic Mass: 309.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Melting Point: 92-94°C

Ethyl 2-(3,4-Dimethoxyphenyl)-4-hydroxy-1,3-thiazole-5-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT